Cas no 162286-54-6 (ethyl 2,7-dimethylpyrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 2,7-dimethylpyrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 162286-54-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD00067896
• CID: 109941
• PubChem ID: 2736420
• Update Time: 2025-07-23

ethyl 2,7-dimethylpyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl 2,7-dimethylpyrazolo-[1,5-a]pyrimidine-6-carboxylate
• Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 2,7-dimethyl-, ethyl ester
• 6-ethoxycarbonyl-2,7-dimethylpyrazolo[1,5-a]pyrimidine
• HMS554A08
• BUTTPARK 85\04-04
• ETHYL 4,7-DIMETHYLPYRAZOLO(1,5-A)PYRIMIDINE-3-CARBOXYLATE
• ethyl 2,7-dimethylpyrazolo1,5-apyrimidine-6-carboxylate
• 162286-54-6
• MLS000519291
• EN300-232194
• SMR000129710
• DTXSID60371349
• KM 01494
• HMS2183P11
• SDCCGMLS-0066130.P001
• FT-0625899
• AKOS005169041
• Maybridge1_004408
• EU-0048783
• CHEMBL2135083
• MFCD00067896
• ETHYL 4,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
• CS-0241289
• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 2,7-dimethyl-, ethyl ester
• W-205900
• CCG-114947

• MDL： MFCD00067896
• Inchi： 1S/C11H13N3O2/c1-4-16-11(15)9-6-12-10-5-7(2)13-14(10)8(9)3/h5-6H,4H2,1-3H3
• InChI Key： NPHJHMNEJZRHGG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC2=CC(C)=NN2C=1C)=O

Computed Properties

• Exact Mass: 219.10100
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.25
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.604
• PSA: 56.49000
• LogP: 1.52280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on ethyl 2,7-dimethylpyrazolo1,5-apyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 2,7-Dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 162286-54-6)

Ethyl 2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 162286-54-6) is a heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This pyrazolopyrimidine derivative is characterized by its unique molecular structure, which includes a pyrazole ring fused with a pyrimidine core. The presence of an ethyl carboxylate group at the 6-position and methyl substituents at the 2- and 7-positions enhances its reactivity and versatility in synthetic chemistry.

Recent studies highlight the growing interest in pyrazolopyrimidine scaffolds due to their potential as kinase inhibitors, a class of compounds widely investigated for therapeutic applications. Researchers are particularly focused on optimizing the bioavailability and selectivity of such derivatives, making ethyl 2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate a valuable intermediate in drug discovery. Its role in modulating enzyme activity and signal transduction pathways has sparked discussions in academic and industrial circles.

From a synthetic perspective, this compound is often utilized in multicomponent reactions (MCRs) and catalyzed cross-coupling processes. Its electron-deficient pyrimidine ring allows for regioselective functionalization, enabling the creation of diverse small-molecule libraries. These libraries are essential for high-throughput screening (HTS) in the search for novel bioactive compounds.

Environmental and green chemistry considerations are also driving innovation in the synthesis of ethyl 2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate. Researchers are exploring solvent-free methodologies and catalytic systems to reduce waste and improve atom economy. Such approaches align with the global push toward sustainable chemical manufacturing, a topic frequently searched in scientific databases.

In agrochemical applications, this compound’s structural motifs are investigated for their potential as plant growth regulators or pest control agents. Its ability to interfere with metabolic pathways in organisms makes it a candidate for developing next-generation crop protection solutions. However, rigorous toxicity profiling and ecotoxicological studies are necessary to ensure safety and compliance with regulatory standards.

The analytical characterization of CAS No. 162286-54-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. Discussions on quality control protocols for such compounds are prevalent in online forums and scientific publications.

As the demand for tailored heterocycles grows, ethyl 2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate remains a focal point in medicinal chemistry and material science. Its adaptability in designing functional materials, such as organic semiconductors or ligands for metal complexes, further expands its utility beyond life sciences.

In summary, ethyl 2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate exemplifies the intersection of chemical innovation and practical applications. Its relevance in addressing contemporary challenges—from drug development to sustainable agriculture—ensures its continued prominence in scientific discourse.